Methyl 2-fluoro-4-methoxybenzoate
Cat. No. B160084
M. Wt: 184.16 g/mol
InChI Key: ZWXVPCDIGBXITB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06194461B1
Procedure details
To a suspension of LiAlH4 (71.6 mg, 1.89 mmol) in THF (3 ml) was added dropwise a solution of methyl 2-fluoro-4-methoxybenzoate (273.3 mg, 1.48 mmol) in THF (3 ml). The mixture was stirred for 0.5 hours. To the mixture was added dropwise aqueous THF followed by water. The mixture was extracted three times with ethyl acetate and dried over MgSO4. The solvent was evaporated to give the crude title compound (240.4 mg; >99%).
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Li+].[Al+3].[F:7][C:8]1[CH:17]=[C:16]([O:18][CH3:19])[CH:15]=[CH:14][C:9]=1[C:10](OC)=[O:11].O>C1COCC1>[F:7][C:8]1[CH:17]=[C:16]([O:18][CH3:19])[CH:15]=[CH:14][C:9]=1[CH2:10][OH:11] |f:0.1.2.3.4.5|
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Inputs
Step One
Step Two
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Name
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|
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Quantity
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273.3 mg
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Type
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reactant
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Smiles
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FC1=C(C(=O)OC)C=CC(=C1)OC
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Name
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|
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 0.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted three times with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
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|
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Type
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product
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Smiles
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FC1=C(CO)C=CC(=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 240.4 mg | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 104% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
